![molecular formula C16H21NO3S B4171620 N-(3-isopropoxypropyl)-2-naphthalenesulfonamide](/img/structure/B4171620.png)
N-(3-isopropoxypropyl)-2-naphthalenesulfonamide
Overview
Description
N-(3-isopropoxypropyl)-2-naphthalenesulfonamide, also known as GW806742X, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of sulfonamides, which are widely used in medicinal chemistry for their antibacterial, antifungal, and anticancer activities.
Mechanism of Action
The exact mechanism of action of N-(3-isopropoxypropyl)-2-naphthalenesulfonamide is not fully understood. However, it has been suggested that it may act through the inhibition of specific enzymes or signaling pathways involved in the pathogenesis of various diseases. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to exert various biochemical and physiological effects in animal models. It has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) in the brain and spinal cord. It has also been shown to decrease the levels of reactive oxygen species (ROS) and lipid peroxidation products, which are known to contribute to neuronal damage and inflammation. Additionally, it has been reported to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes neuronal survival and plasticity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-isopropoxypropyl)-2-naphthalenesulfonamide in lab experiments is its potent and selective activity against specific targets. This allows researchers to study the effects of this compound on specific pathways or enzymes involved in disease pathogenesis. Additionally, it has been shown to have good pharmacokinetic properties, including good oral bioavailability and brain penetration. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.
Future Directions
There are several future directions for the research on N-(3-isopropoxypropyl)-2-naphthalenesulfonamide. One of the areas of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, it may have potential applications in the treatment of chronic pain and inflammation. Further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacokinetic properties for clinical use.
Scientific Research Applications
N-(3-isopropoxypropyl)-2-naphthalenesulfonamide has been extensively studied for its potential therapeutic properties in various diseases. It has been shown to exhibit potent anti-inflammatory, analgesic, and neuroprotective effects in animal models of multiple sclerosis, neuropathic pain, and Alzheimer's disease. Additionally, it has been reported to have antitumor activity against various cancer cell lines, including breast, lung, and colon cancer.
Properties
IUPAC Name |
N-(3-propan-2-yloxypropyl)naphthalene-2-sulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3S/c1-13(2)20-11-5-10-17-21(18,19)16-9-8-14-6-3-4-7-15(14)12-16/h3-4,6-9,12-13,17H,5,10-11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDFRQWASIJAVMO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCCCNS(=O)(=O)C1=CC2=CC=CC=C2C=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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